Cas no 866846-83-5 (N-(3-chlorophenyl)-1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-(3-chlorophenyl)-1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 866846-83-5
• MF: C₁₆H₁₂ClFN₄O
• MW: 330.74408531189
• CID: 6527423
• PubChem ID: 2137618
• Update Time: 2025-10-29

N-(3-chlorophenyl)-1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• AKOS001884590
• SCHEMBL3407265
• F1605-1206
• CCG-309898
• N-(3-chlorophenyl)-1-(4-fluorophenyl)-5-methyltriazole-4-carboxamide
• 866846-83-5

• Inchi： 1S/C16H12ClFN4O/c1-10-15(16(23)19-13-4-2-3-11(17)9-13)20-21-22(10)14-7-5-12(18)6-8-14/h2-9H,1H3,(H,19,23)
• InChI Key： YXVDIAOSTBVVQR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(C1=C(C)N(C2C=CC(=CC=2)F)N=N1)=O

Computed Properties

• Exact Mass: 330.0683669g/mol
• Monoisotopic Mass: 330.0683669g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 59.8Ų

Additional information on N-(3-chlorophenyl)-1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

N-(3-chlorophenyl)-1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide: A Comprehensive Overview

N-(3-chlorophenyl)-1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide is a highly specialized organic compound with the CAS number 866846-83-5. This compound belongs to the class of heterocyclic compounds, specifically featuring a 1,2,3-triazole ring system. The triazole moiety is a key structural element in this molecule, contributing to its unique chemical properties and potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science.

The molecular structure of N-(3-chlorophenyl)-1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide is characterized by a triazole ring substituted with a methyl group at position 5 and a carboxamide group at position 4. The substituents on the triazole ring are further connected to aromatic rings: a 3-chlorophenyl group and a 4-fluorophenyl group. These substituents not only enhance the stability of the molecule but also play a crucial role in determining its reactivity and biological activity.

Recent studies have highlighted the potential of N-(3-chlorophenyl)-1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide as a promising candidate in drug discovery. Its unique combination of structural features makes it an ideal scaffold for designing bioactive molecules. For instance, the triazole ring is known for its ability to form hydrogen bonds, which is essential for interactions with biological targets such as enzymes and receptors.

One of the most significant advancements in the study of this compound involves its application in medicinal chemistry. Researchers have explored its potential as an inhibitor of various enzymes associated with diseases such as cancer and neurodegenerative disorders. The presence of electron-withdrawing groups like chlorine and fluorine on the aromatic rings enhances the molecule's ability to modulate enzyme activity through specific interactions.

In addition to its pharmacological applications, N-(3-chlorophenyl)-1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide has shown promise in agrochemical research. Its ability to inhibit plant pathogens has been investigated in recent studies, suggesting its potential as a fungicide or herbicide. The methyl group on the triazole ring contributes to lipophilicity, which is crucial for effective absorption and bioavailability in agricultural applications.

The synthesis of N-(3-chlorophenyl)-1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the triazole ring through cyclization reactions and subsequent functionalization with aromatic substituents. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound.

From an analytical standpoint, the characterization of N-(3-chlorophenyl)-1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide has been enhanced by modern spectroscopic techniques such as NMR and mass spectrometry. These methods provide detailed insights into the molecular structure and confirm the presence of all functional groups.

In conclusion, N-(3-chlorophenyl)-1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No: 866846-83-5) is a versatile compound with significant potential across multiple domains. Its unique chemical structure and bioactive properties make it an attractive target for further research and development in pharmaceuticals and agrochemicals.